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Abstract

This guide provides an in-depth exploration of 4-Mercapto-4-methyl-2-pentanol (CAS No:
31539-84-1), a sulfur-containing secondary alcohol. While primarily recognized for its potent
aroma and applications in the flavor and fragrance industry, its unique chemical structure
presents functionalities of interest to the broader chemical and pharmaceutical research
communities. This document will cover the essential physicochemical properties, plausible
synthetic pathways, analytical characterization, safety and handling protocols, and a discussion
of its current and potential applications, with a focus on its role as a chemical intermediate.

Introduction and Chemical Identity

4-Mercapto-4-methyl-2-pentanol, with the IUPAC name 4-methyl-4-sulfanylpentan-2-ol, is a
chiral molecule possessing both a hydroxyl and a thiol functional group.[1] The presence of a
tertiary thiol attached to a quaternary carbon and a secondary alcohol makes it a unique
bifunctional molecule. Its organoleptic properties are characterized by a strong sulfurous and
weakly fruity odor, which has led to its use in trace amounts to enhance meaty and savory
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flavors in food products.[2] Beyond its sensory characteristics, the reactivity of the thiol and
alcohol groups offers potential for its use in more complex organic syntheses.

Key Chemical Identifiers:

Identifier Value

CAS Number 31539-84-1[1]

Molecular Formula CeH140S[1][3]

Molecular Weight 134.24 g/mol [3]

IUPAC Name 4-methyl-4-sulfanylpentan-2-ol[1]
SMILES CC(O)CC(C)(C)S[3]

1S/C6H140S/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-
3H3[3]

InChl

Below is a 2D representation of the chemical structure of 4-Mercapto-4-methyl-2-pentanol.
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Caption: Proposed Synthetic Workflow for 4-Mercapto-4-methyl-2-pentanol

Analytical Characterization

Comprehensive, experimentally-derived spectroscopic data for 4-Mercapto-4-methyl-2-
pentanol is not readily available in public databases. However, based on its structure, the
following spectral characteristics can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'H NMR: A predicted *H NMR spectrum in D20 (700 MHz) is available. Key expected signals
would include:
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o Adoublet for the methyl group adjacent to the secondary alcohol.
o A multiplet for the proton on the carbon bearing the hydroxyl group.
o Singlets for the two methyl groups on the quaternary carbon.

o A signal for the thiol proton (which may be broad and its chemical shift concentration-
dependent).

o Signals for the methylene protons.

e 13C NMR: Based on the structure of the parent alcohol, 4-methyl-2-pentanol, characteristic
peaks for the different carbon environments would be expected. The presence of the sulfur
atom would induce shifts in the adjacent carbon signals.

Infrared (IR) Spectroscopy:

A broad absorption band in the region of 3200-3600 cm~! corresponding to the O-H
stretching of the alcohol.

A weak absorption band around 2550-2600 cm~! for the S-H stretching of the thiol.

C-H stretching absorptions in the 2850-3000 cm™~1 region.

C-O stretching absorption around 1000-1200 cm~1.
Mass Spectrometry (MS):
e The molecular ion peak (M*) would be expected at m/z = 134.

o Common fragmentation patterns for alcohols include the loss of water (M-18) and alpha-
cleavage. [4]For 4-Mercapto-4-methyl-2-pentanol, alpha-cleavage could result in the loss
of an ethyl group or a propylthiol radical.

e Fragmentation involving the thiol group could include the loss of H2S (M-34).

Applications and Relevance in Drug Development
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Currently, the primary application of 4-Mercapto-4-methyl-2-pentanol is as a flavoring agent
in the food industry. [2][5]It has been designated as Generally Recognized as Safe (GRAS) by
the Flavor and Extract Manufacturers Association (FEMA). [6] For professionals in drug
development, the interest in this molecule lies in its potential as a versatile chemical
intermediate. [2][5]The presence of two distinct functional groups, a secondary alcohol and a
tertiary thiol, allows for selective chemical modifications.

» Thiol Group Reactivity: The thiol group is a strong nucleophile and can undergo a variety of
reactions, including alkylation, acylation, and oxidation to form disulfides. It can also be used
in thiol-ene "click" chemistry reactions, which are valuable for bioconjugation and materials
science.

» Alcohol Group Reactivity: The secondary alcohol can be oxidized to a ketone, esterified, or
converted to a leaving group for nucleophilic substitution reactions.

The bifunctional nature of this molecule makes it a potential building block for the synthesis of
more complex molecules with potential biological activity. The thiol group, in particular, is of
interest in medicinal chemistry as it can mimic the sulfhydryl group of cysteine and interact with
biological targets.

Safety, Handling, and Storage

Hazard Identification: 4-Mercapto-4-methyl-2-pentanol is classified with the following
hazards:

o Harmful if swallowed (H302) [7]* Causes skin irritation (H315) [7]* Causes serious eye
irritation (H319) [7]* May cause respiratory irritation (H335) [7] Handling: Due to its potent
and unpleasant odor, all work with 4-Mercapto-4-methyl-2-pentanol should be conducted in
a well-ventilated fume hood. [8]Standard personal protective equipment, including safety
goggles, chemical-resistant gloves, and a lab coat, should be worn. [2] Storage: Thiols are
susceptible to air oxidation, which can lead to the formation of disulfides. [9]Therefore, it is
recommended to store 4-Mercapto-4-methyl-2-pentanol in a cool, dry, and well-ventilated
area, away from heat and moisture. [2]Containers should be tightly sealed, and for long-term
storage, flushing the container with an inert gas like argon or nitrogen is advisable.
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Decontamination and Waste Disposal: All glassware and equipment that come into contact with
thiols should be decontaminated by soaking in a bleach solution for at least 14 hours to oxidize
the thiol. [10]All solid and liquid waste should be collected in appropriately labeled hazardous
waste containers.

Conclusion

4-Mercapto-4-methyl-2-pentanol is a molecule with a well-established role in the flavor and
fragrance industry. For researchers and scientists, its true potential may lie in its utility as a
bifunctional building block for organic synthesis. The distinct reactivity of its alcohol and thiol
groups offers a platform for creating more complex and potentially bioactive molecules. A
thorough understanding of its properties, synthetic accessibility, and handling requirements is
crucial for unlocking its broader applications in chemical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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